N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide

• IUPAC Name: N-ethyl-4-(4-methoxypiperidin-1-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C14H27N3O2/c1-3-15-14(18)17-8-4-12(5-9-17)16-10-6-13(19-2)7-11-16/h12-13H,3-11H2,1-2H3,(H,15,18)
• InChI Key: LCMMARLXRVQQBQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC(CC1)N2CCC(CC2)OC
• Molecular Formula: C14H27N3O2
• Molecular Weight: 269.38 g/mol

Description

N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide, also known as EMB-2201, is a synthetic cannabinoid that belongs to the class of indole-derived cannabinoids. EMB-2201 has been widely used in scientific research due to its potential applications in the field of pharmacology and neuroscience.

Scientific Research Applications

N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide has been used in numerous scientific studies due to its potential applications in the field of pharmacology and neuroscience. The compound has been shown to have a high affinity for cannabinoid receptors, which are involved in the regulation of various physiological processes such as pain perception, appetite, and mood. This compound has been used to study the effects of cannabinoid receptor activation on these processes, as well as to investigate the potential therapeutic applications of synthetic cannabinoids.

Mechanism of Action

Target of Action

Related compounds have been used in the synthesis of various pharmaceuticals such as antidepressants, psychedelic and opiate analgesics .

Mode of Action

It’s worth noting that the compound’s structure suggests potential interactions with its targets that could lead to changes in cellular function .

Result of Action

Related compounds have shown a wide range of biological activities, including cytotoxic effects .

Advantages and Limitations for Lab Experiments

N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide has several advantages and limitations for use in lab experiments. One advantage is that the compound is readily available and relatively inexpensive, making it accessible to researchers. Additionally, this compound has a high affinity for cannabinoid receptors, making it a useful tool for studying the effects of cannabinoid receptor activation. However, one limitation of this compound is that it has a relatively short half-life, which may limit its usefulness in certain experiments. Additionally, the compound has not been extensively studied in humans, so its safety and efficacy in humans is not well-established.

Future Directions

There are several future directions for research involving N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide. One area of research is the investigation of the potential therapeutic applications of synthetic cannabinoids, including this compound. The compound has been shown to have analgesic and anti-inflammatory effects, suggesting that it may have potential as a treatment for pain and inflammatory diseases. Additionally, this compound may have potential as a treatment for mood disorders such as depression and anxiety, as it has been shown to modulate the release of neurotransmitters involved in mood regulation. Further research is needed to fully understand the potential therapeutic applications of this compound and other synthetic cannabinoids.

Synthesis Methods

N-ethyl-4-methoxy-[1,4'-bipiperidine]-1'-carboxamide can be synthesized through a multi-step process that involves the reaction of 1-(4-methoxyphenyl)piperazine with ethyl 4-chloro-3-oxobutanoate in the presence of a base. This reaction yields this compound, which can be purified through a series of chromatographic techniques. The synthesis of this compound has been well-documented in the scientific literature, and the compound is readily available for research purposes.